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Compound of Interest

Compound Name: Triethylvinylsilane

Cat. No.: B072259

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information
currently available for Triethylvinylsilane (CAS No. 1112-54-5). The information is compiled
from various sources, including safety data sheets and regulatory guidelines. It is intended to
inform researchers, scientists, and professionals in drug development about the potential
hazards, safe handling procedures, and emergency responses related to this compound.

Physicochemical Properties

Triethylvinylsilane is a liquid with the following physical and chemical properties:

Property Value

Molecular Formula C8H18Si

Molecular Weight 142.31 g/mol [1]

Boiling Point 146-147 °CJ[1]

Density 0.771 g/mL at 25 °CJ[1]

Flash Point 25 °C (77.0 °F) - closed cup[1]
Refractive Index n20/D 1.434[1]
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Hazard Identification and Classification

Triethylvinylsilane is classified as a hazardous substance. The following table summarizes its
hazard classifications according to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable liquids 3
vapour[1]
Skin irritation 2 H315: Causes skin irritation[1]
s H319: Causes serious eye
Eye irritation 2

irritation[1]

Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
irritation[1]
system)

Signal Word: Warning[1]

Toxicological Information

Detailed quantitative toxicological data for Triethylvinylsilane is limited in publicly available
literature. Much of the available information is qualitative or derived from related compounds.

Acute Toxicity

Quantitative data for the acute toxicity of Triethylvinylsilane is not readily available. For the
related compound, Triethylsilane, the following values have been reported:

e Oral LD50 (Rat): > 2000 mg/kg bodyweight
e Dermal LD50 (Rat): > 2000 mg/kg bodyweight

 Inhalation LC50 (Rat): > 21.3 mg/l air
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It is important to note that these values are for a related compound and should be used with
caution as an indicator of Triethylvinylsilane's potential toxicity.

Skin Corrosion/lrritation

Triethylvinylsilane is classified as a skin irritant (Category 2).[1] Direct contact may cause
redness and irritation.

Serious Eye Damagel/lrritation

Triethylvinylsilane is classified as causing serious eye irritation (Category 2).[1] Contact with
the eyes can cause significant irritation.

Respiratory or Skin Sensitization

Information on the potential for Triethylvinylsilane to cause skin or respiratory sensitization is
not available.

Germ Cell Mutagenicity

No specific studies on the mutagenicity of Triethylvinylsilane were found.

Carcinogenicity

No specific studies on the carcinogenicity of Triethylvinylsilane were found.

Reproductive Toxicity

No specific studies on the reproductive toxicity of Triethylvinylsilane were found.

Specific Target Organ Toxicity (STOT)

¢ Single Exposure: Triethylvinylsilane is classified as causing respiratory irritation (Category

3).[1]

* Repeated Exposure: No data available.

Aspiration Hazard

No data available.
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Experimental Protocols

While specific experimental reports for Triethylvinylsilane are not available, the following
sections describe the general methodologies for key toxicological endpoints as outlined by the
Organisation for Economic Co-operation and Development (OECD) guidelines. These
protocols would be followed to generate the necessary data for a comprehensive safety
assessment.

Acute Oral Toxicity (OECD 401)

An acute oral toxicity study is typically conducted on rats. A single high dose of the test
substance is administered by gavage to a group of animals. If no mortality is observed, the
LD50 is determined to be greater than that dose. If mortality occurs, the study is repeated with
varying dose levels to determine the dose that is lethal to 50% of the test animals (LD50).[2]
Observations include mortality, clinical signs of toxicity, and body weight changes over a 14-day
period.[2] A gross necropsy is performed on all animals at the end of the study.[2]

Acute Dermal Irritation/Corrosion (OECD 404)

This test is typically performed on albino rabbits. A single dose of 0.5 mL (for liquids) of the test
substance is applied to a small area of clipped skin (approximately 6 cm?2) under a semi-
occlusive dressing for a 4-hour exposure period.[3][4][5] The skin is then observed for signs of
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.[3][5]
The severity of the reactions is scored to determine the level of irritation.[3]

Acute Eye Irritation/Corrosion (OECD 405)

This study also typically uses albino rabbits. A single dose of 0.1 mL of the liquid test substance
is instilled into the conjunctival sac of one eye of the animal, with the other eye serving as a
control.[6][7][8][9] The eyes are examined at 1, 24, 48, and 72 hours after instillation for signs
of corneal opacity, iritis, and conjunctival redness and chemaosis (swelling).[6][7][9] The severity
of these lesions is scored to assess the irritation potential.[6]

Bacterial Reverse Mutation Test (Ames Test, OECD 471)

This in vitro test uses several strains of bacteria (e.g., Salmonella typhimurium and Escherichia
coli) with pre-existing mutations that render them unable to synthesize an essential amino acid.
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The bacteria are exposed to the test substance, with and without a metabolic activation system
(S9 mix).[10][11][12] If the substance is a mutagen, it will cause a reverse mutation, allowing
the bacteria to grow on a medium lacking the essential amino acid. The number of revertant
colonies is counted to determine the mutagenic potential.[10]

In Vitro Mammalian Chromosomal Aberration Test
(OECD 473)

This in vitro test assesses the potential of a substance to cause structural damage to
chromosomes in cultured mammalian cells (e.g., Chinese hamster ovary cells). The cells are
exposed to the test substance with and without metabolic activation.[13][14][15][16] After a
suitable incubation period, the cells are harvested, and the chromosomes are examined
microscopically for aberrations such as breaks and exchanges.[13][14][15][16]

In Vitro Mammalian Cell Micronucleus Test (OECD 487)

This in vitro genotoxicity test detects damage to chromosomes or the mitotic apparatus.
Cultured mammalian cells are exposed to the test substance, with and without metabolic
activation.[4][17][18][19] The formation of micronuclei, which are small nuclei that form from
chromosome fragments or whole chromosomes that lag behind during cell division, is assessed
in interphase cells. An increase in the frequency of micronucleated cells indicates genotoxic
potential.[4][18]

First Aid Measures

In the event of exposure to Triethylvinylsilane, the following first aid measures should be
taken:

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing. If you feel unwell, seek medical advice.

o Skin Contact: Wash with plenty of soap and water.

o Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. Get medical advice/attention.
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 Ingestion: Never give anything by mouth to an unconscious person. Get medical
advice/attention.

Handling and Storage

e Handling: Avoid all eye and skin contact and do not breathe vapor and mist. Provide good
ventilation in the process area. Take precautionary measures against static discharge, and
use only non-sparking tools. Wash hands and other exposed areas with mild soap and water
before eating, drinking, or smoking and when leaving work.

o Storage: Keep in a cool place. Keep the container tightly closed.

Exposure Controls and Personal Protection

e Engineering Controls: Provide local exhaust or general room ventilation.

» Personal Protective Equipment:

o

Hand Protection: Wear neoprene or nitrile rubber gloves.

o

Eye Protection: Wear chemical goggles. Contact lenses should not be worn.

[¢]

Skin and Body Protection: Wear suitable protective clothing.

Respiratory Protection: If exposure through inhalation may occur, use a NIOSH-certified

[¢]

organic vapor respirator.
Fire and Explosion Hazard
Triethylvinylsilane is a flammable liquid and vapor.[1]

o Suitable Extinguishing Media: Use water spray, water fog, foam, carbon dioxide, or dry

chemical.

o Fire Hazard: Irritating fumes and organic acid vapors may develop when the material is
exposed to elevated temperatures or open flame.

Signaling Pathways and Logical Relationships
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As no specific information on the biological signaling pathways affected by Triethylvinylsilane
was found, a generalized workflow for assessing the health and safety of a chemical substance
is presented below.
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Caption: A generalized workflow for chemical hazard and risk assessment.
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Conclusion

This technical guide summarizes the currently available health and safety information for
Triethylvinylsilane. While GHS classifications indicate that it is a flammable liquid and an
irritant to the skin, eyes, and respiratory system, there is a notable lack of detailed, publicly
available quantitative toxicological data, including acute toxicity values, genotoxicity, and
chronic toxicity information. The provided experimental protocols, based on OECD guidelines,
outline the standard methods for generating such data. For a complete and thorough risk
assessment, further testing of Triethylvinylsilane according to these established guidelines is
necessary. In the interim, it is crucial that this substance be handled with appropriate caution,
adhering to the safety precautions outlined in this guide and on its safety data sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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